Cas no 58125-02-3 (2-(4-ethoxyphenyl)ethanimidamide)

• Product Name: 2-(4-ethoxyphenyl)ethanimidamide
• CAS No: 58125-02-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 366957
• PubChem ID: 5076082
• Update Time: 2025-08-05

2-(4-ethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide,4-ethoxy-
• 2-(4-ETHOXY-PHENYL)-ACETAMIDINE
• 2-(4-ethoxyphenyl)ethanimidamide
• (4-Ethoxyphenyl)acetamidin
• 2-(2-ISOPROPYL-5-METHYL-CYCLOHEXYLOXYCARBONYLMETHYLSULFANYL)-BENZOIC ACID
• Benzeneethanimidamide,4-ethoxy
• AKOS000171350
• SCHEMBL2572011
• EN300-1826570
• DTXSID00408087
• 58125-02-3

• Inchi： 1S/C10H14N2O/c1-2-13-9-5-3-8(4-6-9)7-10(11)12/h3-6H,2,7H2,1H3,(H3,11,12)
• InChI Key： ZPZFPHVWMHQLGM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CC(=N)N

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 305.7°Cat760mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.534
• PSA: 59.10000
• LogP: 2.36380

Additional information on 2-(4-ethoxyphenyl)ethanimidamide

Professional Introduction to Compound with CAS No. 58125-02-3 and Product Name: 2-(4-ethoxyphenyl)ethanimidamide

2-(4-ethoxyphenyl)ethanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 58125-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of amides, characterized by a carbonyl group (C=O) bonded to a nitrogen atom (N), which is further connected to an alkyl or aryl group. The presence of an ethoxy group (–OCH₂CH₃) at the para position of the phenyl ring and the ethanimidamide moiety contributes to its unique chemical properties and potential biological activities.

The structural configuration of 2-(4-ethoxyphenyl)ethanimidamide imparts distinct physicochemical characteristics, including solubility, stability, and reactivity, which are critical factors in its application within synthetic organic chemistry and medicinal chemistry. The ethoxyphenyl ring serves as a hydrophobic anchor, enhancing interactions with lipid-based membranes, while the amide functionality can participate in hydrogen bonding, influencing both its solubility in polar solvents and its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(4-ethoxyphenyl)ethanimidamide with various biomacromolecules. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug discovery initiatives. Specifically, its structural motif has been found to mimic natural substrates or inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) or lipoxygenases (LOX). These enzymes play pivotal roles in the biosynthesis of prostaglandins and leukotrienes, molecules that modulate inflammatory responses and pain perception.

In vitro investigations have demonstrated that derivatives of 2-(4-ethoxyphenyl)ethanimidamide can modulate the activity of enzymes associated with oxidative stress and neurodegenerative diseases. The ethoxy group at the para position of the phenyl ring is particularly noteworthy, as it enhances electronic delocalization within the aromatic system, potentially improving binding affinity through π-stacking interactions with aromatic residues in protein active sites. This feature has been exploited in designing novel scaffolds for kinase inhibitors, which are critical in oncology research.

The synthesis of 2-(4-ethoxyphenyl)ethanimidamide involves multi-step organic transformations, including nucleophilic substitution reactions, condensation processes, and cyclization strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling), have been employed to construct the desired arylalkyl backbone with high regioselectivity and yield. These synthetic approaches align with green chemistry principles by minimizing waste generation and improving atom economy.

From a pharmacokinetic perspective, 2-(4-ethoxyphenyl)ethanimidamide exhibits favorable metabolic stability due to the robustness of its amide bond under physiological conditions. Additionally, its lipophilicity profile suggests potential for oral bioavailability, making it an attractive candidate for further preclinical development. Pharmacokinetic modeling studies have indicated that this compound follows a predictable absorption-distribution-metabolism-excretion (ADME) profile, which is essential for optimizing dosing regimens and minimizing side effects.

Emerging research in chemical biology has highlighted the role of 2-(4-ethoxyphenyl)ethanimidamide as a tool compound for studying protein-protein interactions. Its ability to bind specifically to target proteins without significant off-target effects makes it valuable for elucidating molecular mechanisms underlying various diseases. For instance, co-crystallization experiments have revealed that this compound interacts with transcription factors involved in gene regulation pathways related to cancer cell proliferation.

The versatility of 2-(4-ethoxyphenyl)ethanimidamide extends beyond its applications in drug discovery; it also serves as a building block for more complex molecules. Chemists have leveraged its scaffold to design libraries of derivatives with tailored biological activities through structure-activity relationship (SAR) studies. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for therapeutic intervention.

In conclusion,2-(4-ethoxyphenyl)ethanimidamide (CAS No. 58125-02-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological properties. Ongoing research continues to uncover new applications for this compound across multiple disciplines within life sciences research. As computational tools become increasingly sophisticated,2-(4-ethoxyphenyl)ethanimidamide will likely play an even more pivotal role in developing next-generation therapeutics designed to address unmet medical needs.